Cas no 129244-73-1 (1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-N-[2-[[3-[4-hydroxy-3-(iodo-125I)phenyl]-1-oxopropyl]amino]ethyl]-2-oxo-,5-oxide, [3aS-(3aa,4b,5a,6aa)]- (9CI))

1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-N-[2-[[3-[4-hydroxy-3-(iodo-125I)phenyl]-1-oxopropyl]amino]ethyl]-2-oxo-,5-oxide, [3aS-(3aa,4b,5a,6aa)]- (9CI) structure
129244-73-1 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-N-[2-[[3-[4-hydroxy-3-(iodo-125I)phenyl]-1-oxopropyl]amino]ethyl]-2-oxo-,5-oxide, [3aS-(3aa,4b,5a,6aa)]- (9CI)
CAS No:129244-73-1
MF:C21H29IN4O5S
MW:574.448388814926
CID:184273
PubChem ID:83918
Update Time:2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-N-[2-[[3-[4-hydroxy-3-(iodo-125I)phenyl]-1-oxopropyl]amino]ethyl]-2-oxo-,5-oxide, [3aS-(3aa,4b,5a,6aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-N-[2-[[3-[4-hydroxy-3-(iodo-125I)phenyl]-1-oxopropyl]amino]ethyl]-2-oxo-,5-oxide, [3aS-(3aa,4b,5a,6aa)]- (9CI)
    • 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-N-[2-[[3-[4-hydroxy-3-(iodo-125I)phenyl]-1-o...
    • 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-N-[2-[[3-[4-hydroxy-3-(iodo-125I)phenyl]-1-oxopropyl]amino]ethyl]-2-oxo-,5-
    • 5-[(3aS,4S,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3-iodanylphenyl)propanoylamino]ethyl]pentanamide
    • Baehppas
    • biotinylamidoethyl-3-(4-hydroxy-3-iodo-phenyl)propionamide alpha-sulfoxide
    • N-[2-({3-[4-hydroxy-3-(~125~I)iodophenyl]propanoyl}amino)ethyl]-5-[(3aS,4S,6aR)-5-oxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide
    • Baehpps
    • 129312-14-7
    • (3aS-(3aalpha,4beta,5alpha,6aalpha))-Hexahydro-N-(2-((3-(4-hydroxy-3-(iodo-125I)phenyl)-1-oxopropyl)amino)ethyl)-2-oxo-1H-thieno(3,4-d)imidazole-4-pentanamide 5-oxide
    • 1H-Thieno(3,4-d)imidazole-4-pentanamide, hexahydro-N-(2-((3-(4-hydroxy-3-(iodo-125I)phenyl)-1-oxopropyl)amino)ethyl)-2-oxo-, 5-oxide, (3aS-(3aalpha,4beta,5alpha,6aalpha))-
    • 1H-Thieno(3,4-d)imidazole-4-pentanamide, hexahydro-N-(2-((3-(4-hydroxy-3-(iodo-125I)phenyl)-1-oxopropyl)amino)ethyl)-2-oxo-, 5-oxide, (3aS-(3aalpha,4beta,5beta,6aalpha))-
    • 129244-73-1
    • DTXSID60926358
    • Biotinylamidoethyl-3-(4-hydroxy-3-iodophenyl)propionamide beta-sulfoxide
    • N-[2-({1-Hydroxy-3-[4-hydroxy-3-(~125~I)iodophenyl]propylidene}amino)ethyl]-5-(2-hydroxy-5-oxo-3,3a,4,5,6,6a-hexahydro-5lambda~4~-thieno[3,4-d]imidazol-4-yl)pentanimidic acid
    • 5-[(3aS,4S,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3-(125I)iodanylphenyl)propanoylamino]ethyl]pentanamide
    • Inchi: 1S/C21H29IN4O5S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-32(17)31)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-,32?/m0/s1/i22-2
    • InChI Key: MCAUSUVACKMLDN-PLXYZFCOSA-N
    • SMILES: [125I]C1=C(C=CC(=C1)CCC(NCCNC(CCCC[C@H]1[C@@H]2[C@H](CS1=O)NC(N2)=O)=O)=O)O

Computed Properties

  • Exact Mass: 576.09007
  • Monoisotopic Mass: 574.09049
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 156
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.66
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.675
  • PSA: 136.63
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